Cas no 2302241-01-4 (5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride)
5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2302241-01-4
- EN300-4021022
- 5-oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride
- 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride
-
- Inchi: 1S/C7H12ClNO3S/c8-13(10,11)9-4-5-12-7(6-9)2-1-3-7/h1-6H2
- InChI Key: ZJJRDLMBXUVZQE-UHFFFAOYSA-N
- SMILES: ClS(N1CCOC2(C1)CCC2)(=O)=O
Computed Properties
- Exact Mass: 225.0226421g/mol
- Monoisotopic Mass: 225.0226421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 55Ų
5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4021022-0.05g |
5-oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride |
2302241-01-4 | 95.0% | 0.05g |
$707.0 | 2025-03-15 | |
| Enamine | EN300-4021022-0.1g |
5-oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride |
2302241-01-4 | 95.0% | 0.1g |
$741.0 | 2025-03-15 | |
| Enamine | EN300-4021022-0.25g |
5-oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride |
2302241-01-4 | 95.0% | 0.25g |
$774.0 | 2025-03-15 | |
| Enamine | EN300-4021022-0.5g |
5-oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride |
2302241-01-4 | 95.0% | 0.5g |
$809.0 | 2025-03-15 | |
| Enamine | EN300-4021022-1.0g |
5-oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride |
2302241-01-4 | 95.0% | 1.0g |
$842.0 | 2025-03-15 | |
| Enamine | EN300-4021022-2.5g |
5-oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride |
2302241-01-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-15 | |
| Enamine | EN300-4021022-5.0g |
5-oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride |
2302241-01-4 | 95.0% | 5.0g |
$2443.0 | 2025-03-15 | |
| Enamine | EN300-4021022-10.0g |
5-oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride |
2302241-01-4 | 95.0% | 10.0g |
$3622.0 | 2025-03-15 |
5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride
Introduction to 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride (CAS No: 2302241-01-4)
5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2302241-01-4, belongs to a class of spirocyclic sulfonamides, which are known for their unique structural properties and potential biological activities. The spirocyclic framework of this molecule contributes to its distinct chemical behavior, making it a valuable scaffold for the development of novel therapeutic agents.
The structure of 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride features a spirocyclic connection between a five-membered oxygen-containing ring and an eight-membered nitrogen-containing ring, which creates a rigid and stable core. This arrangement not only enhances the compound's metabolic stability but also allows for selective interactions with biological targets. The presence of a sulfonyl chloride group at the 8-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.
In recent years, there has been growing interest in spirocyclic sulfonamides due to their potential applications in drug discovery. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride make it an attractive candidate for further investigation in these areas.
One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The sulfonyl chloride functionality allows for easy introduction of various substituents, enabling chemists to modify the structure and optimize its biological activity. This flexibility has made 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride a popular choice for researchers working on the development of novel drug candidates.
Recent studies have highlighted the potential of spirocyclic sulfonamides as kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases, spirocyclic sulfonamides like 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride have shown promise in disrupting abnormal signaling pathways and restoring normal cellular function.
The synthesis of 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The spirocyclic core is typically formed through a cyclocondensation reaction between appropriate precursors, followed by functionalization to introduce the sulfonyl chloride group. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve the efficiency and scalability of the synthesis process.
The pharmacological properties of 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride have been extensively studied in vitro and in vivo. Preliminary results suggest that this compound exhibits potent inhibitory activity against several kinases, including those involved in cancer progression. Additionally, it has demonstrated good selectivity over non-target enzymes, reducing the likelihood of off-target effects.
The potential therapeutic applications of 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride extend beyond oncology. Researchers are exploring its use in treating inflammatory diseases and infectious disorders by targeting specific enzymatic pathways involved in these conditions. The ability to fine-tune its structure through derivatization opens up numerous possibilities for developing tailored treatments with improved efficacy and reduced side effects.
The chemical stability and solubility profile of 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride are also important considerations in its development as a drug candidate. Studies have shown that this compound remains stable under various storage conditions, making it suitable for long-term research applications. Furthermore, its solubility in common organic solvents facilitates its use in high-throughput screening assays and other biochemical studies.
In conclusion, 5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride (CAS No: 2302241-01-4) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, reactivity, and biological activities make it an invaluable tool for chemists and biologists working on innovative therapies. As research continues to uncover new applications for spirocyclic sulfonamides, compounds like this one are poised to play a crucial role in advancing medical science.
2302241-01-4 (5-Oxa-8-azaspiro[3.5]nonane-8-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)